N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H27N3O4S/c1-3-4-12-20-27(23,24)15-10-11-17(25-2)16(13-15)18-21-19(26-22-18)14-8-6-5-7-9-14/h10-11,13-14,20H,3-9,12H2,1-2H3
• InChI Key: LKEVNFOQEAESMM-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)C1=CC(=C(C=C1)OC)C2=NOC(=N2)C3CCCCC3
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as a sulfonamide derivative and is synthesized through a specific method, which will be discussed in

Mechanism of Action

The mechanism of action of N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide is not fully understood. However, it is believed that the compound interacts with specific targets in cells, leading to changes in cellular processes and functions.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in cells. For example, it has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase, which plays a role in regulating pH levels in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide in lab experiments is its selectivity for copper ions. This makes it a useful tool for detecting copper in biological samples. However, one limitation is that the compound's mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research on N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide. One area of interest is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another potential direction is the investigation of the compound's effects on different cellular processes and functions, which could lead to the development of new therapeutic agents. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide involves the reaction of 5-cyclohexyl-1,2,4-oxadiazole-3-carboxylic acid with N-butylamine, followed by the addition of 4-methoxybenzenesulfonyl chloride. The resulting compound is then purified through crystallization to obtain the final product.

Scientific Research Applications

N-butyl-3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxybenzenesulfonamide has been studied for its potential applications in various fields of scientific research. One area of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, making it a promising tool for detecting copper in biological samples.